Photoinduced hydroxylation of arylboronic acids with molecular oxygen under photocatalyst-free conditions†
Green Chemistry Pub Date: 2019-08-28 DOI: 10.1039/C9GC02229E
Abstract
Photoinduced hydroxylation of boronic acids with molecular oxygen under photocatalyst-free conditions is reported, providing a green entry to a variety of phenols and aliphatic alcohols in a highly concise fashion. This new protocol features photocatalyst-free conditions, wide substrate scope and excellent functional group compatibility.
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